![molecular formula C24H32N2O5 B4889099 4-methoxy-2-{[1-(3-methoxybenzyl)-4-piperidinyl]oxy}-N-(2-methoxyethyl)benzamide](/img/structure/B4889099.png)
4-methoxy-2-{[1-(3-methoxybenzyl)-4-piperidinyl]oxy}-N-(2-methoxyethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-methoxy-2-{[1-(3-methoxybenzyl)-4-piperidinyl]oxy}-N-(2-methoxyethyl)benzamide, also known as MT-45, is a synthetic opioid that was first synthesized in the 1970s. It has been used in scientific research to study its mechanism of action and its potential as a painkiller. However, due to its high potential for abuse and addiction, it has been classified as a Schedule I controlled substance in the United States.
Mechanism of Action
4-methoxy-2-{[1-(3-methoxybenzyl)-4-piperidinyl]oxy}-N-(2-methoxyethyl)benzamide acts on the mu-opioid receptor in the brain, which is responsible for mediating the analgesic effects of opioids. It binds to this receptor and activates it, leading to the release of neurotransmitters that inhibit pain signals.
Biochemical and Physiological Effects:
This compound has been shown to produce a range of biochemical and physiological effects, including analgesia, sedation, respiratory depression, and euphoria. However, it also has a high potential for abuse and addiction, and it can lead to overdose and death.
Advantages and Limitations for Lab Experiments
4-methoxy-2-{[1-(3-methoxybenzyl)-4-piperidinyl]oxy}-N-(2-methoxyethyl)benzamide has been used in laboratory experiments to study its mechanism of action and its potential as a painkiller. Its advantages include its potency and selectivity for the mu-opioid receptor, as well as its ability to produce analgesia without the side effects of traditional opioids. However, its limitations include its potential for abuse and addiction, as well as its potential toxicity and risk of overdose.
Future Directions
There are several future directions for research on 4-methoxy-2-{[1-(3-methoxybenzyl)-4-piperidinyl]oxy}-N-(2-methoxyethyl)benzamide. One area of interest is the development of safer and more effective painkillers that do not have the potential for abuse and addiction. Another area of interest is the study of the molecular mechanisms underlying the analgesic effects of this compound, which could lead to the development of new therapies for pain management. Additionally, more research is needed to understand the long-term effects of this compound use on the brain and body, as well as the potential for drug interactions with other medications.
Synthesis Methods
4-methoxy-2-{[1-(3-methoxybenzyl)-4-piperidinyl]oxy}-N-(2-methoxyethyl)benzamide is synthesized through a multistep process that involves the reaction of 4-methoxybenzoyl chloride with 1-(3-methoxybenzyl)piperidine followed by the reaction with 2-methoxyethylamine. The final product is obtained through crystallization and purification.
Scientific Research Applications
4-methoxy-2-{[1-(3-methoxybenzyl)-4-piperidinyl]oxy}-N-(2-methoxyethyl)benzamide has been used in scientific research to study its potential as a painkiller. It has been shown to have analgesic effects in animal models, and it has been suggested that it may be a useful alternative to traditional opioids for pain management.
Properties
IUPAC Name |
4-methoxy-N-(2-methoxyethyl)-2-[1-[(3-methoxyphenyl)methyl]piperidin-4-yl]oxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H32N2O5/c1-28-14-11-25-24(27)22-8-7-21(30-3)16-23(22)31-19-9-12-26(13-10-19)17-18-5-4-6-20(15-18)29-2/h4-8,15-16,19H,9-14,17H2,1-3H3,(H,25,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RCNSVHPUZGSCQU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCNC(=O)C1=C(C=C(C=C1)OC)OC2CCN(CC2)CC3=CC(=CC=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H32N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
428.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.